N1-(3-chloro-4-fluorophenyl)-N2-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C16H16ClFN2O4S/c17-11-8-10(3-4-12(11)18)20-16(23)15(22)19-9-13(24-6-5-21)14-2-1-7-25-14/h1-4,7-8,13,21H,5-6,9H2,(H,19,22)(H,20,23)
• InChI Key: UYVQRXJMOJEGOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)OCCO
• Molecular Formula: C16H16ClFN2O4S
• Molecular Weight: 386.8 g/mol

Description

N1-(3-chloro-4-fluorophenyl)-N2-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C16H16ClFN2O4S and its molecular weight is 386.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Copper-Catalyzed Coupling Reaction of (Hetero)Aryl Chlorides and Amides : A study by De, Yin, and Ma (2017) introduces an effective catalyst system for Goldberg amidation, which could be relevant for synthesizing complex molecules like the queried compound. Their method showcases the versatility in forming amide bonds, potentially applicable to similar compounds' synthesis De, Yin, & Ma, 2017.

• Synthesis and Characterization of Novel Polythiophenes Bearing Oligo(ethylene glycol) Segments and Azobenzene Units : Tapia et al. (2010) describe the synthesis and properties of copolymers incorporating thiophene and azobenzene units, highlighting techniques that could be adapted for the synthesis of similarly complex organic molecules. Their work provides insights into the thermal, optical, and electrochemical properties of the copolymers Tapia et al., 2010.

Potential Applications

• Flubendiamide, a Novel Insecticide Highly Active against Lepidopterous Insect Pests : Tohnishi et al. (2005) discuss flubendiamide, highlighting its novel mode of action and specificity towards lepidopterous pests. This research could imply potential avenues for developing new insecticidal agents from complex organic compounds, emphasizing the importance of unique chemical structures in achieving specific biological activities Tohnishi et al., 2005.

• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents : Küçükgüzel et al. (2013) explore the synthesis and biological evaluation of celecoxib derivatives, providing a framework for understanding how modifications to complex molecules can lead to diverse biological activities. This research might offer insights into designing new compounds with multiple therapeutic properties Küçükgüzel et al., 2013.